Cas no 2228749-08-2 (1-2-(thiophen-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(thiophen-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228749-08-2
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6568351
• PubChem ID: 165756971
• Update Time: 2025-08-05

1-2-(thiophen-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(thiophen-3-yl)ethylcyclopropan-1-ol
• 2228749-08-2
• 1-[2-(thiophen-3-yl)ethyl]cyclopropan-1-ol
• EN300-1835691

• Inchi： 1S/C9H12OS/c10-9(4-5-9)3-1-8-2-6-11-7-8/h2,6-7,10H,1,3-5H2
• InChI Key： IKKIFLBQXLCNLF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(CC1)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-2-(thiophen-3-yl)ethylcyclopropan-1-ol

1-2-(Thiophen-3-yl)ethylcyclopropan-1-ol (CAS No: 2228749-08-2)

1-2-(Thiophen-3-yl)ethylcyclopropan-1-ol is a unique organic compound with the CAS registry number 2228749-08-2. This compound belongs to the class of cyclopropane derivatives and features a thiophene ring, making it an interesting subject in both academic research and industrial applications. The molecule's structure consists of a cyclopropane ring attached to a thiophene group via an ethyl chain, with a hydroxyl (-OH) group located on the cyclopropane ring. This combination of functional groups imparts unique chemical and physical properties to the compound.

The synthesis of 1-2-(thiophen-3-yl)ethylcyclopropan-1-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore more efficient methods for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium or rhodium complexes, has been reported in the literature for similar cyclopropane-containing compounds, suggesting potential pathways for optimizing the synthesis of this compound.

One of the key areas of interest for 1-(thiophen-3-y ethyl)cyclopropanol is its application in medicinal chemistry. The thiophene moiety is known for its ability to modulate pharmacokinetic properties, such as absorption and metabolism, which are critical factors in drug design. Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 1-(thiophen ethyl)cyclopropanol has shown promise in materials science. The cyclopropane ring introduces strain into the molecule, which can be harnessed to create materials with unique mechanical or electronic properties. For example, researchers have explored the use of cyclopropane-containing polymers in advanced coatings and adhesives, where their high tensile strength and resistance to environmental factors are highly desirable.

The physical properties of cyclopropanol derivative with thiophene substituent are also worth noting. Its melting point and boiling point are influenced by the interplay between the hydroxyl group and the thiophene ring, resulting in a balance between hydrogen bonding and aromatic interactions. These properties make it suitable for use in various chemical processes, including chromatography and catalysis.

From an environmental perspective, understanding the degradation pathways of thiophene-containing cyclopropanols is crucial for assessing their impact on ecosystems. Recent studies have employed computational chemistry techniques to model the breakdown of such compounds under different environmental conditions, providing insights into their persistence and bioaccumulation potential.

In conclusion, 1-(thiophen ethyl)cyclopropanol (CAS No: 2228749) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to play an increasingly important role in both academic and industrial settings.